Cas no 1214382-55-4 (2-Methyl-4-(pyridin-4-yl)benzonitrile)

• Product Name: 2-Methyl-4-(pyridin-4-yl)benzonitrile
• CAS No: 1214382-55-4
• MF: C₁₃H₁₀N₂
• MW: 194.231902599335
• CID: 5009213
• Update Time: 2025-05-24

2-Methyl-4-(pyridin-4-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-(pyridin-4-yl)benzonitrile
• 2-Methyl-4-(pyridin-4-yl)benzonitrile

• Inchi： 1S/C13H10N2/c1-10-8-12(2-3-13(10)9-14)11-4-6-15-7-5-11/h2-8H,1H3
• InChI Key： MKVFMHBUKVFGKT-UHFFFAOYSA-N
• SMILES： N1C=CC(=CC=1)C1=CC=C(C#N)C(C)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 247
• XLogP3: 2.6
• Topological Polar Surface Area: 36.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-Methyl-4-(pyridin-4-yl)benzonitrile

Introduction to 2-Methyl-4-(pyridin-4-yl)benzonitrile (CAS No: 1214382-55-4)

2-Methyl-4-(pyridin-4-yl)benzonitrile, identified by its Chemical Abstracts Service (CAS) number 1214382-55-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This benzonitrile derivative features a unique structural motif, combining a methyl-substituted benzene ring with a pyridine moiety at the para position, which confers distinct chemical and biological properties. The compound’s molecular structure, characterized by a cyano group and a pyridine ring, makes it a promising candidate for further exploration in drug discovery and material science.

The synthesis of 2-Methyl-4-(pyridin-4-yl)benzonitrile involves multi-step organic transformations, typically starting from readily available aromatic precursors. The introduction of the cyano group at the fourth position of the benzene ring and the subsequent coupling with a pyridine derivative require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve the desired substitution pattern efficiently. These synthetic strategies are critical in producing compounds with the necessary structural integrity for downstream applications.

In recent years, 2-Methyl-4-(pyridin-4-yl)benzonitrile has been investigated for its potential pharmacological activity. The presence of both the benzonitrile and pyridine functional groups suggests that this compound may interact with various biological targets. Preliminary studies have indicated that derivatives of this class exhibit properties that could be relevant in treating neurological disorders, inflammatory conditions, and infectious diseases. The pyridine moiety, in particular, is known to enhance binding affinity to certain protein receptors, making it a valuable scaffold for medicinal chemistry.

One of the most compelling aspects of 2-Methyl-4-(pyridin-4-yl)benzonitrile is its versatility in serving as a building block for more complex molecules. Researchers have leveraged its structural framework to design novel analogs with enhanced potency and selectivity. For instance, modifications at the methyl group or the pyridine ring have been explored to optimize pharmacokinetic profiles. Such structural diversification is essential in drug development pipelines, where subtle changes can significantly impact biological activity.

The compound’s potential also extends beyond pharmaceutical applications. In material science, 2-Methyl-4-(pyridin-4-yl)benzonitrile has been examined for its role in synthesizing advanced materials, including organic semiconductors and ligands for metal complexes. Its electron-withdrawing cyano group and aromatic system contribute to its utility in these contexts. Additionally, the pyridine ring can act as a coordinating site for transition metals, facilitating catalytic processes in industrial chemistry.

Recent advancements in computational chemistry have further illuminated the promise of 2-Methyl-4-(pyridin-4-yl)benzonitrile. Molecular modeling studies have predicted its interaction with target proteins, providing insights into possible mechanisms of action. These computational approaches complement experimental work by allowing researchers to screen large libraries of compounds efficiently. The integration of machine learning algorithms has also enabled the identification of novel derivatives with optimized properties.

The agrochemical sector has not been left out of the exploration of 2-Methyl-4-(pyridin-4-yl)benzonitrile. Its structural features make it a viable candidate for developing new pesticides and herbicides. By modulating specific regions of the molecule, researchers aim to create compounds that are effective against pests while maintaining environmental safety. Such efforts are crucial in addressing global food security challenges by improving crop protection strategies.

Future directions for research on 2-Methyl-4-(pyridin-4-yl)benzonitrile include exploring its role in combinatorial chemistry and high-throughput screening (HTS). These methodologies allow for rapid testing of large compound libraries against various biological targets, accelerating the discovery process. Moreover, green chemistry principles are being applied to improve synthetic routes, reducing waste and energy consumption without compromising yield or quality.

In conclusion, 2-Methyl-4-(pyridin-4-yl)benzonitrile (CAS No: 1214382-55-4) represents a multifaceted compound with broad applications across pharmaceuticals, materials science, and agrochemicals. Its unique structural attributes and potential biological activities make it an attractive subject for further investigation. As research continues to evolve, this compound is poised to play an increasingly significant role in advancing scientific knowledge and technological innovation.